benzofuran-2-yl(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)methanone

• IUPAC Name: 1-benzofuran-2-yl-(2-cyclopropyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl)methanone
• InChI: InChI=1S/C18H17N3O2/c22-18(17-9-13-3-1-2-4-16(13)23-17)20-7-8-21-14(11-20)10-15(19-21)12-5-6-12/h1-4,9-10,12H,5-8,11H2
• InChI Key: CLGMCNGGHLWSRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN3CCN(CC3=C2)C(=O)C4=CC5=CC=CC=C5O4
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol
• CAS No.: 2034331-90-1

Description

Benzofuran-2-yl(2-cyclopropyl-6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)methanone is a useful research compound. Its molecular formula is C18H17N3O2 and its molecular weight is 307.353. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Benzofuran derivatives, including those with cyclopropyl and pyrazolo[1,5-a]pyrazin groups, are subjects of interest due to their complex chemical properties and potential in synthetic chemistry. For instance, the synthesis of the cyclopropa[c]benzofuran system, which shares structural features with mycorrhizin A and gilmicolin, demonstrates the diverse synthetic routes that can be explored with benzofuran compounds (Brown et al., 1982).

Biological Activities and Applications

• Benzofuran derivatives are known for their broad spectrum of biological activities, which has motivated the synthesis of heterocycles bearing benzofuran along with other moieties to explore enhanced biological activities (Patankar et al., 2000).
• Compounds like substituted (E)-phenyl{3-(2-[1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl]vinyl)benzofuran-2-yl}methanones have been synthesized and evaluated for their antimicrobial activity, illustrating the potential of benzofuran derivatives in developing new antimicrobial agents (Ashok et al., 2017).

Anticancer and Antimicrobial Agents

• Research into new pyrazoline derivatives, including those with benzofuran moieties, for potential anticancer applications has shown promising results. For example, certain compounds exhibited significant cytotoxic effects on cancer cell lines, highlighting the therapeutic potential of benzofuran derivatives in cancer treatment (Xu et al., 2017).
• Novel substituted benzofuran compounds have been synthesized and screened for antimicrobial activity and cytotoxicity, revealing their potential as antimicrobial agents with minimal toxicity towards human cells (Shankar et al., 2018).

Synthesis of Heterocycles

• The synthesis of heterocycles using benzofuran derivatives as starting materials or intermediates demonstrates the versatility of benzofuran compounds in organic synthesis, leading to the creation of compounds with potential pharmaceutical applications (Kumar et al., 2007).

Mechanism of Action

Target of Action

Benzofuran derivatives have been found to be active against bacterial, viral, inflammatory, and protozoal diseases . They are also effective against a variety of cancers and are employed as efficient enzyme inhibitors .

Mode of Action

Benzofuran-2-carboxlic acids have been studied for their interaction with pim-1 kinase, a serine/threonine kinase that regulates numerous signaling pathways fundamental to the development of tumors . The study investigated the binding modes of benzofuran-2-carboxlic acids against Pim-1 kinase, providing useful information for the active inhibition of it .

Biochemical Pathways

Pim kinases, which are potential targets of benzofuran derivatives, regulate numerous signaling pathways fundamental to the development of tumors .

Result of Action

Benzofuran derivatives have been known to play a therapeutic role against various diseases including diabetes, hiv, tuberculosis, epilepsy, and alzheimer’s disease .

Biochemical Analysis

Biochemical Properties

Benzofuran derivatives have been found to exhibit a wide array of biological activities, making them a privileged structure in the field of drug discovery

Cellular Effects

It is known that benzofuran derivatives can have significant impacts on cell function, including effects on cell signaling pathways, gene expression, and cellular metabolism .